Cas no 89667-33-4 (Methanone, benzo[b]thien-2-yl-3-pyridinyl-)

• Product Name: Methanone, benzo[b]thien-2-yl-3-pyridinyl-
• CAS No: 89667-33-4
• MF: C₁₄H₉NOS
• MW: 239.292361974716
• CID: 592768
• PubChem ID: 13285826
• Update Time: 2025-04-19

Methanone, benzo[b]thien-2-yl-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, benzo[b]thien-2-yl-3-pyridinyl-
• 1-benzothiophen-2-yl(pyridin-3-yl)methanone
• DTXSID70534766
• SCHEMBL24620830
• 89667-33-4
• (1-Benzothiophen-2-yl)(pyridin-3-yl)methanone

• Inchi： 1S/C14H9NOS/c16-14(11-5-3-7-15-9-11)13-8-10-4-1-2-6-12(10)17-13/h1-9H
• InChI Key： NVQHIHKHEPIGHK-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=NC=CC=2)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 239.04048508g/mol
• Monoisotopic Mass: 239.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.2Ų